1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(thiazol-2-yl)piperidine-3-carboxamide

• IUPAC Name: 1-(6-indol-1-ylpyrimidin-4-yl)-N-(1,3-thiazol-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H20N6OS/c28-20(25-21-22-8-11-29-21)16-5-3-9-26(13-16)18-12-19(24-14-23-18)27-10-7-15-4-1-2-6-17(15)27/h1-2,4,6-8,10-12,14,16H,3,5,9,13H2,(H,22,25,28)
• InChI Key: HTWKLBHNTNLVQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=NC(=C2)N3C=CC4=CC=CC=C43)C(=O)NC5=NC=CS5
• Molecular Formula: C21H20N6OS
• Molecular Weight: 404.5 g/mol

Description

1-(6-(1H-indol-1-yl)pyrimidin-4-yl)-N-(thiazol-2-yl)piperidine-3-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets the protein kinase BTK (Bruton's tyrosine kinase). BTK plays a crucial role in B-cell receptor signaling and is involved in the pathogenesis of various B-cell malignancies, making it an attractive target for drug development.

Scientific Research Applications

Hypoglycemic Agents

N-(pyrimidin-4-yl)thiazol-2-amine derivatives, related to the specified compound, have been synthesized and evaluated as glucokinase activators. These compounds show potential as dual-acting hypoglycemic agents, activating both glucokinase (GK) and PPARγ, which could be significant in diabetes treatment (Song et al., 2011).

Anti-Angiogenic and DNA Cleavage Agents

Derivatives of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide have shown significant anti-angiogenic and DNA cleavage activities. These compounds could play a role in cancer treatment by blocking the formation of blood vessels and interacting with DNA (Kambappa et al., 2017).

Neuroinflammation Imaging

Synthesized derivatives of pyrazolo[1,5-a]pyrimidine have been used as potential PET agents for imaging IRAK4 enzyme in neuroinflammation. These compounds could aid in the diagnosis and understanding of neuroinflammatory conditions (Wang et al., 2018).

Anticancer Activity

Compounds like N-(4-tert-butylphenyl)-4-(3-chloropyridin-2-yl) piperazine-1-carboxamide have been explored for their analgesic activity and potential as TRPV1 antagonists, with implications in cancer pain management (Nie et al., 2020).

Fungicidal and Antiviral Activities

Certain carboxamide derivatives have demonstrated good fungicidal and antiviral activities, particularly against tobacco mosaic virus. This suggests potential applications in agriculture for plant protection (Li et al., 2015).

Synthesis of Isoxazolines and Isoxazoles

N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives have been synthesized and characterized, leading to new isoxazolines and isoxazoles with potential applications in various fields, including medicinal chemistry (Rahmouni et al., 2014).